Cas no 7575-57-7 (Benzenesulfonic acid, 2-propenyl ester)

• Product Name: Benzenesulfonic acid, 2-propenyl ester
• CAS No: 7575-57-7
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 539021
• PubChem ID: 12441432
• Update Time: 2025-04-19

Benzenesulfonic acid, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2-propenyl ester
• prop-2-enyl benzenesulfonate
• 7575-57-7
• allyl benzenesulfonate
• Prop-2-en-1-yl benzenesulfonate
• benzenesulfonic acid allyl ester
• SCHEMBL62040
• DTXSID10498393

• Inchi： 1S/C9H10O3S/c1-2-8-12-13(10,11)9-6-4-3-5-7-9/h2-7H,1,8H2
• InChI Key： PZJDKDVITVGDLW-UHFFFAOYSA-N
• SMILES： C=CCOS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 198.0351
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters